Cas no 156417-81-1 (3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 156417-81-1
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6151882
• PubChem ID: 61530409
• Update Time: 2025-06-28

3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid
• EN300-1911464
• 156417-81-1
• AKOS010792341
• CS-0344101

• Inchi： 1S/C11H13BrO3/c1-7(11(13)14)5-8-3-4-10(15-2)9(12)6-8/h3-4,6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： VJIJMIKAANOUDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC(C(=O)O)C)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid

3-(3-Bromo-4-Methoxyphenyl)-2-Methylpropanoic Acid (CAS No. 156417-81-1): A Comprehensive Overview

The compound 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid (CAS No. 156417-81-1) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of aromatic carboxylic acids, characterized by its brominated and methoxylated phenyl ring attached to a branched propanoic acid moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and derivatization.

Recent studies have highlighted the importance of 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid in drug discovery and development. Its unique structure allows for the exploration of its pharmacological properties, including its potential as an anti-inflammatory agent or a modulator of cellular signaling pathways. Researchers have demonstrated that the bromine and methoxy substituents on the phenyl ring play a critical role in modulating the compound's bioactivity, making it a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid can be prepared through various routes, including Friedel-Crafts acylation and subsequent functional group transformations. The introduction of the bromine atom at the meta position and the methoxy group at the para position ensures steric and electronic compatibility, which is essential for maintaining the stability of the molecule during reactions. These substituents also facilitate further functionalization, such as Suzuki coupling or Heck reactions, enabling the construction of more complex molecular architectures.

One of the most exciting developments involving this compound is its application in materials science. The combination of aromaticity and carboxylic acid functionality makes it an ideal candidate for use in polymer synthesis or as a precursor for self-assembling monolayers. Recent research has shown that derivatives of 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid can exhibit unique optical and electronic properties, opening new avenues for their use in advanced materials and nanotechnology.

From an analytical standpoint, 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure, purity, and stability under various conditions. Additionally, computational chemistry approaches have been employed to predict its reactivity and interactions with biological systems, further enhancing our understanding of its potential applications.

In conclusion, 3-(3-bromo-4-methoxyphenyl)-2-methylpropanoic acid (CAS No. 156417-81-1) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the field of organic chemistry is expected to grow even further.